Cas no 137476-71-2 (Cholest-7-en-6-one,2,3,11,14,20,22,24-heptahydroxy-, (2b,3b,5b,11a,22R,24S)-)

Cholest-7-en-6-one,2,3,11,14,20,22,24-heptahydroxy-, (2b,3b,5b,11a,22R,24S)- Properties

Names and Identifiers

• Cholest-7-en-6-one,2,3,11,14,20,22,24-heptahydroxy-, (2b,3b,5b,11a,22R,24S)-
• Rhapontisterone
• (2S,3R,5R,9R,10R,11R,13R,17S)-2,3,11,14-tetrahydroxy-10,13-dimethyl-17-[(2R,3R,5S)-2,3,5-trihydroxy-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• 2,3,11,14,20,22,25-Heptahydroxycholest-7-en-6-one
• Cholest-7-en-6-one,2,3,11,14,20,22,24-heptahydroxy-,(2beta,3beta,5beta,11alpha,22R,24S)
• Punisterone
• (2beta,3beta,5beta,11alpha,22R,24S)-2,3,11,14,20,22,24-Heptahydroxy-cholest-7-en-6-one
• 137476-71-2
• AKOS040744653
• (2S,3R,5R,9R,10R,11R,13R,14S,17S)-2,3,11,14-tetrahydroxy-10,13-dimethyl-17-[(2R,3R,5S)-2,3,5-trihydroxy-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• CID 11799446
• +Expand

• InChIKey： PJHYXCVCRWJEMV-OWTCXKDTSA-N
• Inchi： InChI=1S/C27H44O8/c1-13(2)16(28)10-22(33)26(5,34)21-6-7-27(35)15-9-17(29)14-8-18(30)19(31)11-24(14,3)23(15)20(32)12-25(21,27)4/h9,13-14,16,18-23,28,30-35H,6-8,10-12H2,1-5H3/t14-,16-,18+,19-,20+,21-,22+,23+,24-,25+,26+,27?/m0/s1
• SMILES： CC([C@H](C[C@H]([C@]([C@H]1CCC2(C3=CC(=O)[C@@H]4C[C@H]([C@H](C[C@]4(C)[C@H]3[C@@H](C[C@]12C)O)O)O)O)(C)O)O)O)C

Computed Properties

• Exact Mass: 496.30400
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 496.303618
• Heavy Atom Count: 35
• Complexity: 888
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 159

Experimental Properties

• LogP: 0.68070
• PSA: 158.68000
• Refractive Index: 1.607
• Boiling Point: 730.4°Cat760mmHg
• Flash Point: 409.5°C
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• Color/Form: Solid powder
• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),